Cas no 126728-20-9 (2,4-Dichloropyrido[2,3-d]pyrimidine)

2,4-Dichloropyrido[2,3-d]pyrimidine structure
126728-20-9 structure
Product Name:2,4-Dichloropyrido[2,3-d]pyrimidine
CAS No:126728-20-9
MF:C7H3Cl2N3
MW:200.024818658829
MDL:MFCD07644627
CID:137811
PubChem ID:22222228
Update Time:2025-04-19

2,4-Dichloropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-DICHLOROPYRIDO[2,3-D]PYRIMIDINE
    • 2,4-Dichloro-pyrido[2,3-d]pyrimidine
    • Pyrido[2,3-d]pyrimidine,2,4-dichloro-
    • 2,4-dichloropyrido[2,3-d]...
    • PYRIDO[2,3-D]PYRIMIDINE, 2,4-DICHLORO-
    • 2,4-dichloropyrido(2,3-d)pyrimidine
    • QSNSZGYDLUPWSV-UHFFFAOYSA-N
    • FCH933521
    • 2,4-dichloropyrido[2,3d]pyrimidine
    • RP04227
    • PB22043
    • 2,4 dichloro-pyrido[2,3-d]
    • A805592
    • 126728-20-9
    • AM20050744
    • CS-W003411
    • AS-19768
    • BCP29529
    • MFCD07644627
    • W-205258
    • SCHEMBL1654503
    • 2,4-bis(chloranyl)pyrido[2,3-d]pyrimidine
    • FT-0648248
    • SY007276
    • DTXSID10623542
    • AC-9268
    • 2,4 dichloro-pyrido[2,3-d]pyrimidine
    • AKOS006341331
    • A2658
    • 2 pound not4-Dichloropyrido[2 pound not3-d]pyrimidine
    • DA-16629
    • FD31600
    • 2,4-dichloropyrido [2,3-d] pyrimidine
    • 2,4-Dichloro-pyrido(2,3-d)pyrimidine
    • 674-974-6
    • 2,4-Dichloropyrido[2,3-d]pyrimidine
    • MDL： MFCD07644627
    • Inchi： 1S/C7H3Cl2N3/c8-5-4-2-1-3-10-6(4)12-7(9)11-5/h1-3H
    • InChI Key： QSNSZGYDLUPWSV-UHFFFAOYSA-N
    • SMILES： ClC1C2=CC=CN=C2N=C(N=1)Cl

Computed Properties

  • Exact Mass: 198.97000
  • Monoisotopic Mass: 198.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 286.1±22.0 °C at 760 mmHg
  • Flash Point: 154.2±7.9 °C
  • Refractive Index: 1.682
  • PSA: 38.67000
  • LogP: 2.33160

2,4-Dichloropyrido[2,3-d]pyrimidine Security Information

2,4-Dichloropyrido[2,3-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloropyrido[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
035212-1g
2,4-Dichloropyrido[2,3-d]pyrimidine
 126728-20-9 95%
1g
 ￡67.00 2022-03-01
Fluorochem
035212-5g
2,4-Dichloropyrido[2,3-d]pyrimidine
 126728-20-9 95%
5g
 ￡201.00 2022-03-01
Fluorochem
035212-10g
2,4-Dichloropyrido[2,3-d]pyrimidine
 126728-20-9 95%
10g
 ￡334.00 2022-03-01
AstaTech
60470-1/G
2,4-DICHLOROPYRIDO[2,3-D]PYRIMIDINE
 126728-20-9 95%
1g
 $37 2023-09-16
AstaTech
60470-5/G
2,4-DICHLOROPYRIDO[2,3-D]PYRIMIDINE
 126728-20-9 95%
5g
 $177 2023-09-16
AstaTech
60470-25/G
2,4-DICHLOROPYRIDO[2,3-D]PYRIMIDINE
 126728-20-9 95%
25g
 $599 2023-09-16
ChemScence
CS-W003411-5g
2,4-Dichloropyrido[2,3-d]pyrimidine
 126728-20-9
5g
 $165.0 2021-09-02
ChemScence
CS-W003411-10g
2,4-Dichloropyrido[2,3-d]pyrimidine
 126728-20-9
10g
 $288.0 2021-09-02
ChemScence
CS-W003411-25g
2,4-Dichloropyrido[2,3-d]pyrimidine
 126728-20-9
25g
 $510.0 2021-09-02
TRC
D435393-50mg
2,4-Dichloropyrido[2,3-d]pyrimidine
 126728-20-9
50mg
 $ 50.00 2022-06-05

2,4-Dichloropyrido[2,3-d]pyrimidine Production Method

2,4-Dichloropyrido[2,3-d]pyrimidine Related Literature

Related Categories

126728-20-9 (2,4-Dichloropyrido[2,3-d]pyrimidine) Related Products

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD